Cas no 1857869-44-3 (3-ethyl-1-[(3-methyl-1H-1,2,4-triazol-5-yl)methyl]urea)

• Product Name: 3-ethyl-1-[(3-methyl-1H-1,2,4-triazol-5-yl)methyl]urea
• CAS No: 1857869-44-3
• MF: C₇H₁₃N₅O
• MW: 183.211020231247
• CID: 6394555
• PubChem ID: 130863621
• Update Time: 2025-05-23

3-ethyl-1-[(3-methyl-1H-1,2,4-triazol-5-yl)methyl]urea Chemical and Physical Properties

Names and Identifiers

• 1857869-44-3
• 3-ethyl-1-[(3-methyl-1H-1,2,4-triazol-5-yl)methyl]urea
• EN300-714406

• Inchi： 1S/C7H13N5O/c1-3-8-7(13)9-4-6-10-5(2)11-12-6/h3-4H2,1-2H3,(H2,8,9,13)(H,10,11,12)
• InChI Key： UHUPIMUOQNZNDJ-UHFFFAOYSA-N
• SMILES： O=C(NCC)NCC1=NNC(C)=N1

Computed Properties

• Exact Mass: 183.11201006g/mol
• Monoisotopic Mass: 183.11201006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 82.7Ų

Additional information on 3-ethyl-1-[(3-methyl-1H-1,2,4-triazol-5-yl)methyl]urea

3-Ethyl-1-[(3-methyl-1H-1,2,4-triazol-5-yl)methyl]urea: A Comprehensive Overview

The compound with CAS No. 1857869-44-3, commonly referred to as 3-Ethyl-1-[(3-methyl-1H-1,2,4-triazol-5-yl)methyl]urea, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of ureas, which are widely studied for their diverse applications in drug design and development. The structure of this molecule is characterized by a urea functional group attached to an ethyl group and a substituted triazole ring, making it a unique candidate for exploring biological activities and potential therapeutic applications.

Recent studies have highlighted the importance of substituted triazoles in medicinal chemistry due to their ability to modulate various biological pathways. The triazole ring in this compound is further substituted with a methyl group at position 3, which introduces additional electronic and steric effects that could influence its interaction with biological targets. This makes 3-Ethyl-1-[(3-methyl-1H-1,2,4-triazol-5-yl)methyl]urea a valuable tool for investigating the relationship between molecular structure and bioactivity.

One of the most promising aspects of this compound is its potential as a bioactive agent. Researchers have explored its ability to inhibit key enzymes involved in inflammatory processes, suggesting its potential role in anti-inflammatory therapies. Additionally, preliminary studies indicate that this compound may exhibit antimicrobial properties, making it a candidate for developing new antibiotics or antifungal agents. These findings underscore the importance of further research into its mechanism of action and pharmacokinetic properties.

The synthesis of 3-Ethyl-1-[(3-methyl-1H-1,2,4-triazol-5-yl)methyl]urea involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. The use of triazole precursors and urea derivatives allows for precise control over the molecular architecture, enabling the exploration of structural variations that could enhance bioactivity. This approach not only facilitates the creation of novel compounds but also provides insights into the design of more effective drugs.

In terms of applications, this compound has shown promise in drug delivery systems due to its ability to form stable complexes with various biomolecules. Its unique structure allows for interactions with DNA and proteins, which could be leveraged in developing targeted therapies or diagnostic agents. Furthermore, its stability under physiological conditions makes it a suitable candidate for in vivo studies, paving the way for preclinical trials.

Recent advancements in computational chemistry have also played a pivotal role in understanding the properties of 3-Ethyl-1-[(3-methyl-HET-SYNTHETIC) methyl]urea. Molecular docking studies have revealed potential binding sites on key proteins involved in diseases such as cancer and neurodegenerative disorders. These insights provide a foundation for rational drug design strategies aimed at optimizing its therapeutic potential while minimizing adverse effects.

In conclusion, 3-Ethyl-HET-SYNTHETIC methyl]urea represents a significant advancement in the field of medicinal chemistry. Its unique structure, coupled with promising biological activities, positions it as a valuable asset in the development of novel therapeutic agents. As research continues to unfold, this compound has the potential to contribute significantly to advancements in healthcare and medicine.